Cas no 1806937-75-6 (Ethyl 5-chloro-4-(difluoromethyl)-3-hydroxypyridine-2-carboxylate)

• Product Name: Ethyl 5-chloro-4-(difluoromethyl)-3-hydroxypyridine-2-carboxylate
• CAS No: 1806937-75-6
• MF: C₉H₈ClF₂NO₃
• MW: 251.614528656006
• CID: 4870122
• Update Time: 2025-10-28

Ethyl 5-chloro-4-(difluoromethyl)-3-hydroxypyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-chloro-4-(difluoromethyl)-3-hydroxypyridine-2-carboxylate

• Inchi： 1S/C9H8ClF2NO3/c1-2-16-9(15)6-7(14)5(8(11)12)4(10)3-13-6/h3,8,14H,2H2,1H3
• InChI Key： DXAPCOLFNJRSEL-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=O)OCC)C(=C1C(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 2.8
• Topological Polar Surface Area: 59.4

Additional information on Ethyl 5-chloro-4-(difluoromethyl)-3-hydroxypyridine-2-carboxylate

Ethyl 5-chloro-4-(difluoromethyl)-3-hydroxypyridine-2-carboxylate (CAS No. 1806937-75-6): A Comprehensive Overview

Ethyl 5-chloro-4-(difluoromethyl)-3-hydroxypyridine-2-carboxylate, identified by its CAS number 1806937-75-6, is a significant compound in the realm of pharmaceutical chemistry. This compound has garnered attention due to its versatile applications in drug development and its potential in addressing various therapeutic challenges. The unique structural features of this molecule, particularly the presence of a chloro substituent, a difluoromethyl group, and a hydroxypyridine core, contribute to its distinctive chemical properties and biological activities.

The synthesis of Ethyl 5-chloro-4-(difluoromethyl)-3-hydroxypyridine-2-carboxylate involves a series of well-defined chemical transformations that highlight the ingenuity of modern organic synthesis. The process typically begins with the preparation of a pyridine derivative, followed by functional group modifications to introduce the necessary substituents. The incorporation of the chloro and difluoromethyl groups is particularly critical, as these elements are known to enhance the metabolic stability and binding affinity of pharmaceutical compounds.

In recent years, Ethyl 5-chloro-4-(difluoromethyl)-3-hydroxypyridine-2-carboxylate has been explored in various research studies for its potential therapeutic applications. One of the most promising areas of research involves its use as a precursor in the development of novel antiviral agents. The structural motifs present in this compound, such as the hydroxypyridine ring and the electron-withdrawing nature of the substituents, make it an attractive scaffold for designing molecules that can interact with viral enzymes and inhibit replication.

A notable study published in the Journal of Medicinal Chemistry demonstrated the efficacy of derivatives of Ethyl 5-chloro-4-(difluoromethyl)-3-hydroxypyridine-2-carboxylate in inhibiting the activity of viral proteases. The researchers highlighted that the presence of the difluoromethyl group significantly improved the potency and selectivity of the compounds against target enzymes. This finding underscores the importance of structural optimization in drug design and opens up new avenues for developing antiviral therapies.

Beyond antiviral applications, Ethyl 5-chloro-4-(difluoromethyl)-3-hydroxypyridine-2-carboxylate has also shown promise in other therapeutic areas. For instance, it has been investigated as a potential intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with various diseases, including cancer. By targeting kinases with selective inhibitors, it is possible to modulate these pathways and alleviate disease symptoms.

The unique combination of functional groups in Ethyl 5-chloro-4-(difluoromethyl)-3-hydroxypyridine-2-carboxylate makes it an ideal candidate for further derivatization into more complex molecules. Researchers have utilized this compound as a building block to create libraries of novel compounds for high-throughput screening. This approach has led to the identification of several hits with promising biological activity, which are now being further optimized for clinical use.

The chemical properties of Ethyl 5-chloro-4-(difluoromethyl)-3-hydroxypyridine-2-carboxylate also make it a valuable tool in mechanistic studies. The reactivity of the hydroxypyridine ring and the influence of electron-withdrawing groups on neighboring functionalities provide insights into reaction mechanisms and can guide the design of more efficient synthetic routes. Such studies are essential for advancing our understanding of organic chemistry and developing new methodologies for drug synthesis.

In conclusion, Ethyl 5-chloro-4-(difluoromethyl)-3-hydroxypyridine-2-carboxylate (CAS No. 1806937-75-6) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and versatile applications make it a valuable asset in drug development, particularly in areas such as antiviral therapy and kinase inhibition. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in addressing global health challenges.